Cas no 27288-44-4 (Acetic acid,2-mercapto-, isooctyl ester, antimony(3+) salt (3:1))

Acetic acid,2-mercapto-, isooctyl ester, antimony(3+) salt (3:1) structure
27288-44-4 structure
Product Name:Acetic acid,2-mercapto-, isooctyl ester, antimony(3+) salt (3:1)
CAS No:27288-44-4
MF:C30H57O6S3Sb
MW:731.724988698959
CID:250990
PubChem ID:160146
Update Time:2025-04-19

Acetic acid,2-mercapto-, isooctyl ester, antimony(3+) salt (3:1) Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,2-mercapto-, isooctyl ester, antimony(3+) salt (3:1)
    • (Stibylidynetrithio)triacetic acid, triisooctyl ester
    • Acetic acid, (stibylidynetrithio)tri-, triisooctyl ester
    • Acetic acid, mercapto-, isooctyl ester, antimony(3+) salt
    • Antimony tris(isooctyl mercaptoacetate)
    • Antimony tris(isooctyloxycarbonylmethylmercaptide)
    • Antimony(3+) tris(2-(isooctyloxy)-2-oxoethanethiolate)
    • antimony(3+) tris{2-[(6-methylheptyl)oxy]-2-oxoethan
    • Aceticacid, (stibylidynetrithio)tri-, triisooctyl ester (8CI)
    • Acetic acid, 2,2',2''-[stibylidynetris(thio)]tris-,triisooctyl ester
    • Acetic acid, mercapto-, isooctyl ester, antimony(3+) salt(9CI)
    • Antimony tris(isooctyl thioglycolate)
    • EINECS 248-388-2
    • UNII-TD94ZX3N7C
    • TD94ZX3N7C
    • antimony(3+);2-(6-methylheptoxy)-2-oxoethanethiolate
    • NS00083830
    • Antimony(3+)tris[2-(isooctyloxy)-2-oxoethanethiolate]
    • Q27289914
    • ACETIC ACID, 2,2',2''-(STIBYLIDYNETRIS(THIO))TRIS-, TRIISOOCTYL ESTER
    • Acetic acid, 2-mercapto-, isooctyl ester, antimony(3+) salt (3:1)
    • 27288-44-4
    • Inchi: 1S/3C10H20O2S.Sb/c3*1-9(2)6-4-3-5-7-12-10(11)8-13;/h3*9,13H,3-8H2,1-2H3;/q;;;+3/p-3
    • InChI Key: OATORLCCIQBWBF-UHFFFAOYSA-K
    • SMILES: [Sb+3].[S-]CC(=O)OCCCCCC(C)C.[S-]CC(=O)OCCCCCC(C)C.[S-]CC(=O)OCCCCCC(C)C

Computed Properties

  • Exact Mass: 730.23601
  • Monoisotopic Mass: 730.236
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 24
  • Complexity: 135
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 81.9A^2

Experimental Properties

  • Boiling Point: 270.9°Cat760mmHg
  • Flash Point: 137.4°C
  • PSA: 78.9

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